1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}-N-(1H-1,2,4-triazol-5-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(6,7-dihydro-5H-cyclopenta[c]pyridazin-3-yl)-N-(1H-1,2,4-triazol-5-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C15H19N7O/c23-14(18-15-16-9-17-21-15)10-4-6-22(7-5-10)13-8-11-2-1-3-12(11)19-20-13/h8-10H,1-7H2,(H2,16,17,18,21,23)
• InChI Key: CFTSENSNIALWAG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=NN=C2C1)N3CCC(CC3)C(=O)NC4=NC=NN4
• Molecular Formula: C15H19N7O
• Molecular Weight: 313.36 g/mol

Description

1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}-N-(1H-1,2,4-triazol-5-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C15H19N7O and its molecular weight is 313.365. The purity is usually 95%.
BenchChem offers high-quality 1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}-N-(1H-1,2,4-triazol-5-yl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}-N-(1H-1,2,4-triazol-5-yl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Evaluation of Heterocyclic Compounds

Researchers have explored the synthesis of various heterocyclic compounds involving piperidine and related moieties for potential biological activities. For instance, the Mannich reaction has been used to synthesize N,S-containing heterocycles, demonstrating the versatility of piperidine derivatives in organic synthesis and their potential in creating biologically active compounds (Dotsenko et al., 2012). Another study focused on the facile synthesis and antimicrobial evaluation of chiral macrocyclic hydrazone and tricyclopolyazacarboxamide candidates incorporating amino acid and pyridine moieties, highlighting the antimicrobial potential of these compounds (El-Salam et al., 2012).

Antimicrobial and Antitubercular Activities

The antimicrobial activities of synthesized macrocyclic pentaazapyridine and dipeptide pyridine derivatives have been investigated, revealing that certain compounds exhibit high antimicrobial activity (Flefel et al., 2018). Additionally, novel benzamide derivatives with a pyridin-3-yl moiety have shown significant anti-tubercular activity against Mycobacterium tuberculosis H37Ra, suggesting their potential as anti-tubercular agents (Srinivasarao et al., 2020).

Analgesic and Antipsychotic Agents

Research on heterocyclic carboxamides as potential antipsychotic agents has been conducted, with some compounds demonstrating promising in vivo activities, suggesting their potential utility in treating psychosis (Norman et al., 1996). Furthermore, the analgesic and antiparkinsonian activities of thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives from 2-chloro-6-ethoxy-4-acetylpyridine have been evaluated, showing good activity comparable to reference drugs (Amr et al., 2008).